Acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol

• CAS No.: 797760-68-0
• Molecular Formula: C28H62O4Si2
• Molecular Weight: 519.0 g/mol
• IUPAC Name: acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol
• InChI: InChI=1S/C26H58O2Si2.C2H4O2/c1-6-9-11-13-15-16-17-18-20-22-25-30(5,24-21-19-14-12-10-7-2)28-29(4,8-3)26-23-27;1-2(3)4/h27H,6-26H2,1-5H3;1H3,(H,3,4)
• InChI Key: HVUMOXBMKAEEDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC[Si](C)(CCCCCCCC)O[Si](C)(CC)CCO.CC(=O)O

Description

Acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol is a complex organosilicon compound It is characterized by the presence of both acetic acid and ethanol functional groups, along with a long alkyl chain and silicon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol typically involves multiple steps. One common method includes the reaction of acetic acid with a silicon-containing alcohol under controlled conditions. The reaction is often catalyzed by a strong acid or base to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency and scalability of the process. Industrial methods also focus on minimizing by-products and waste, making the production more sustainable.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into simpler alcohols or hydrocarbons.

Substitution: The silicon atoms in the compound can participate in substitution reactions, leading to the formation of new organosilicon compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and organometallic compounds are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or hydrocarbons.

Scientific Research Applications

Acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organosilicon compounds.

Biology: The compound’s unique properties make it useful in the study of biological membranes and as a potential drug delivery agent.

Medicine: Research is ongoing to explore its potential as an antimicrobial agent and in the development of new pharmaceuticals.

Industry: It is used in the production of specialty coatings, adhesives, and sealants due to its chemical stability and versatility.

Mechanism of Action

The mechanism by which acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol exerts its effects involves interactions with molecular targets such as enzymes and cellular membranes. The compound’s long alkyl chain and silicon atoms allow it to integrate into lipid bilayers, affecting membrane fluidity and permeability. Additionally, its functional groups can participate in various biochemical reactions, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• Acetic acid;2-[(dodecyl-methyl-silyl)oxy-ethyl-methylsilyl]ethanol
• Acetic acid;2-[(octyl-methyl-silyl)oxy-ethyl-methylsilyl]ethanol
• Acetic acid;2-[(dodecyl-silyl)oxy-ethyl-methylsilyl]ethanol

Uniqueness

Compared to similar compounds, acetic acid;2-[(dodecyl-methyl-octylsilyl)oxy-ethyl-methylsilyl]ethanol stands out due to its specific combination of functional groups and long alkyl chain. This unique structure imparts distinct chemical and physical properties, making it particularly valuable in applications requiring high chemical stability and versatility.